1-(Azetidin-1-yl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethanone

• IUPAC Name: 1-(azetidin-1-yl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethanone
• InChI: InChI=1S/C13H14N2O2S/c1-9-10(8-12(16)15-5-3-6-15)14-13(17-9)11-4-2-7-18-11/h2,4,7H,3,5-6,8H2,1H3
• InChI Key: DGAUJKXSNFQQHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CS2)CC(=O)N3CCC3
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

1-(Azetidin-1-yl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethanone, also known as AZT, is a chemical compound used in scientific research. It has been found to have potential applications in the field of medicine and biochemistry. The purpose of

Mechanism of Action

The mechanism of action of 1-(Azetidin-1-yl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethanone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. For example, this compound has been found to inhibit the activity of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been linked to improved cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of certain enzymes and proteins in the body. This compound has also been found to have neuroprotective effects, which may be due to its ability to increase acetylcholine levels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Azetidin-1-yl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethanone in lab experiments is that it has been well-studied and its properties are well-understood. This makes it a useful tool for researchers who are studying the effects of certain enzymes and proteins in the body. However, one limitation of using this compound is that it may have side effects or interact with other compounds in the body, which could affect the results of experiments.

Future Directions

There are a number of future directions for research on 1-(Azetidin-1-yl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethanone. One area of research could focus on the development of new drugs based on the structure of this compound. Another area of research could focus on the use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, more research could be done to understand the mechanism of action of this compound and how it interacts with other compounds in the body.

Synthesis Methods

The synthesis of 1-(Azetidin-1-yl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethanone involves the reaction of 5-methyl-2-thiophen-2-yl-1,3-oxazol-4-ylamine with ethyl chloroacetate in the presence of triethylamine. The resulting compound is then treated with hydrazine hydrate to form the final product, this compound.

Scientific Research Applications

1-(Azetidin-1-yl)-2-(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)ethanone has been found to have potential applications in the field of medicine and biochemistry. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.